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Compound of Interest

Compound Name: 1,4-Bis(chloromethyl)benzene

Cat. No.: B146612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of p-
xylylene dichloride (1,4-bis(chloromethyl)benzene). The information is compiled from various
scientific sources to serve as a valuable resource for professionals in research, development,
and drug discovery. This document presents available quantitative data in structured tables,
details relevant experimental methodologies, and includes diagrams to illustrate key processes.

Core Thermodynamic and Physical Properties

p-Xylylene dichloride is a solid organic compound with the chemical formula CsHsCl2. It is a key
monomer in the synthesis of various polymers, most notably poly(p-phenylene vinylene) (PPV),
which is utilized in chemical vapor deposition (CVD) processes.[1] An understanding of its
thermodynamic properties is crucial for optimizing reaction conditions and ensuring process
safety and efficiency.

Physical Properties

A summary of the key physical properties of p-xylylene dichloride is presented in Table 1.
These values have been compiled from various chemical databases and literature sources.

Table 1: Physical Properties of p-Xylylene Dichloride

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146612?utm_src=pdf-interest
https://www.benchchem.com/product/b146612?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsHsCl2 [2][3]
Molecular Weight 175.06 g/mol [3114]
Appearance White to light yellow crystalline o
solid

Melting Point 98-101 °C (371.15-374.15 K) [1]

Boiling Point 254 °C (527.15 K) [1]

Density 1.417 g/cm3 [1]

Vapor Pressure 0.541 Pa at 25 °C (298.15 K) [1]

Thermodynamic Properties

The available experimental thermodynamic data for p-xylylene dichloride is limited. Table 2
summarizes the known enthalpy of fusion.

Table 2: Enthalpy of Fusion of p-Xylylene Dichloride

Property Value Temperature (K) Source(s)

Enthalpy of Fusion

23.97 kJ/mol 373.2 5]
(AfusH)

Note: Experimental data for the standard enthalpy of formation (AfH®) and heat capacity (Cp) of
p-xylylene dichloride are not readily available in the searched literature. For critical applications,
it is recommended to determine these values experimentally.

Experimental Protocols for Thermodynamic
Property Determination

Accurate determination of thermodynamic properties requires precise experimental techniques.
The following sections describe the general methodologies for measuring key thermodynamic
parameters.
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Enthalpy of Formation: Bomb Calorimetry

The standard enthalpy of formation of a solid organic compound containing chlorine, such as p-
xylylene dichloride, can be determined using bomb calorimetry. This technique measures the

heat of combustion at constant volume.

Experimental Workflow: Bomb Calorimetry
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Workflow for Bomb Calorimetry Workflow for DSC Measurement

Sample Preparation

Instrument and Sample Setup

Weigh ~1 g of p-xylylene dichloride

Calibrate DSC with a standard (e.g., indium)

Press into a pellet

Y

Measure and attach fuse wire

Weigh a small sample of p-xylylene dichloride into a DSC pan

Bomb Assembly and Pressurization
Y

Place pellet in sample holder

Y

Hermetically seal the pan

Add a small amount of water to the bomb

[ .
Seal the bomb

Place sample and reference pans in the DSC cell

‘ Pressurize with high-purity oxygen (~30 atm) ‘

Measurement Cycle
Calorime;er Setup V

Place bomb n calorimeter bucket Equilibrate at the starting temperature

Add a known mass of water "

Ramp temperature at a constant rate (e.g., 10 °C/min)

Assemble calorimeter and allow to equilibrate

Combustion and| Data Acquisition v
Y

Record initial temperature

Record the heat flow difference between sample and reference

Ignite the sample

Data Analysis
\ 4

Perform a baseline run with empty pans

Record temperature change over time

Data Analysis
Y
Determine the corrected temperature rise v
l Run a standard material (e.g., sapphire) of known heat capacity

Calculate the heat of combustion (AU)

| v

Apply corrections for fuse wire and acid formation

.

Run the p-xylylene dichloride sample

Calculate the standard enthalpy of combustion (AHc®) v
L Calculate the heat capacity (Cp) of the sample by comparing the heat flow data
Calculate the standard enthalpy of formation (AfH°) using Hess's Law
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Workflow for Static Vapor Pressure Measurement

Apparatus Setup and Degassing

Place the sample in a thermostated sample cell

;

Connect the cell to a vacuum line and a pressure transducer

Y

Degas the sample by repeated freeze-pump-thaw cycles

Equilibrium Measurement

Set the desired temperature of the sample cell

;

Allow the system to reach thermal and vapor pressure equilibrium

:

Record the stable pressure reading

Data Analysis

Repeat measurements at various temperatures

;

Plot In(P) vs. 1/T (Clausius-Clapeyron plot)

:

Determine the enthalpy of sublimation/vaporization from the slope

Y

Fit data to an equation (e.g., Antoine equation) to describe the vapor pressure curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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